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Compound of Interest

Compound Name: Methyl 3-(4-formylphenyl)acrylate

Cat. No.: B130799

(E)-Methyl 3-(4-formylphenyl)acrylate, also known as Methyl (E)-p-formylcinnamate, is a
bifunctional organic compound that serves as a crucial building block in the synthesis of a wide
array of complex molecules. Its structure incorporates both an aldehyde and an a,[3-
unsaturated ester, making it a versatile intermediate for various chemical transformations,
including Wittig reactions, reductive aminations, and Michael additions. This guide provides an
in-depth overview of its commercial availability, physicochemical properties, synthesis
protocols, and its potential applications in drug discovery and materials science.

Commercial Avalilability

(E)-Methyl 3-(4-formylphenyl)acrylate is available from several chemical suppliers, catering
to research and development needs. The purity and available quantities vary by supplier.
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. . Available
Supplier Purity . CAS Number Reference
Quantities
Guidechem 98.5% MOQ: 1 Kilogram  58045-41-3 [1]
AstaTech Inc.
(via Neta 98% 1lg 58045-41-3 [2]
Scientific)
Sigma-Aldrich N
97% Not specified 58045-41-3
(Leyan)
SJZ Chem- » -
Not specified Not specified 58045-41-3 [3]
Pharm

Physicochemical and Spectroscopic Data

The compound's properties are well-characterized, providing researchers with essential data

for its use and analysis.
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Property Value Reference

methyl (2E)-3-(4-

UPAC Name formylphenyl)-2-propenoate

Synonyms Methyl (E)-p-formylcinnamate [1]
CAS Number 58045-41-3 [1]
Molecular Formula C11H1003 [4]
Molecular Weight 190.19 g/mol

Physical Form Solid

Melting Point 79-84 °C [1][5]
Purity 97-98.5% [11[2]
Storage Temperature 2-8°C, under nitrogen

InChi Key KVXMLLMZXPRPNG-

VOTSOKGWSA-N

10.02 (s, 1H), 7.89 (d, J = 8.0

Hz, 2H), 7.72 (d, J = 16.4 Hz,
1H NMR (400 MHz, CDCls) &

1H), 7.67 (d, J = 8.0 Hz, 2H), 5]
(PpM) 3

6.55 (d, J = 16.0 Hz, 1H), 3.82

(s, 3H)

Experimental Protocols

The synthesis of (E)-Methyl 3-(4-formylphenyl)acrylate can be achieved through several
methods. The Palladium-catalyzed Heck reaction is a common and efficient approach.

Synthesis via Oxidative Heck Reaction[6]

This protocol describes the synthesis from 4-formylphenylboronic acid and methyl acrylate.
Materials:

 4-formylphenylboronic acid
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e Methyl acrylate

o Palladium(ll) acetate (Pd(OAC)2)

e Dimethylformamide (DMF)

o Ethyl acetate (EtOAC)

o Water

e Brine

e Anhydrous sodium sulfate (Na2S0a4)
« Silica gel for column chromatography
Equipment:

¢ Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath

Condenser

Separatory funnel

Rotary evaporator
Procedure:

» To a round-bottom flask, add 4-formylphenylboronic acid (1.0 mmol), methyl acrylate (1.2
mmol), and Palladium(ll) acetate (5 mol%).

e Add dimethylformamide (DMF) (5 mL) to the flask to dissolve the reagents.

 Stir the reaction mixture at 80 °C for approximately 12 hours under an inert atmosphere.
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After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL).
Wash the organic layer sequentially with water (2 x 10 mL) and brine (10 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by flash column chromatography on silica gel (eluent: petroleum
ether/ethyl acetate) to yield (E)-Methyl 3-(4-formylphenyl)acrylate.
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Reaction Setup

Combine Reactants:
- 4-formylphenylboronic acid (1.0 mmol)
- Methyl acrylate (1.2 mmol)
- Pd(OAC)2 (5 mol%)
- DMF (5 mL)

Reaction

Stir at 80 °C
for 12 hours

Wotrkup

Cool to RT

[Dilute with EtOAa
[Wash with Water & Brina
[ Dry over Na2SOa )

Concentrate
N\ J

Purification

Flash Column Chromatography
(Silica Gel)

(E)-Methyl 3-(4-formylphenyl)acrylate
(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow for (E)-Methyl 3-(4-formylphenyl)acrylate.
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Applications in Drug Discovery

The acrylate scaffold is present in numerous biologically active compounds. Cinnamic acid
derivatives and related structures have demonstrated a range of therapeutic properties,
including anti-inflammatory, antioxidant, and antitumor effects.[6][7]

Intermediate for Antiproliferative Agents

(E)-Methyl 3-(4-formylphenyl)acrylate is an ideal starting material for synthesizing novel
therapeutic agents. The aldehyde group can be readily converted into various functionalities to
create libraries of derivatives for screening. For instance, recent studies have focused on
designing acrylate derivatives as analogues of Combretastatin A-4 (CA-4), a potent natural
product that inhibits tubulin polymerization.[8] These synthetic analogues aim to disrupt
microtubule dynamics in cancer cells, leading to cell cycle arrest and apoptosis.

The general workflow for developing such agents from the title compound is outlined below.
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Caption: Drug discovery workflow using the target compound.
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Potential Mechanism of Action: Tubulin Polymerization
Inhibition

Many acrylate-based anticancer agents function by interfering with the polymerization of
tubulin, a critical component of the cytoskeleton involved in cell division.[8][9] By binding to
tubulin subunits (typically at the colchicine-binding site), these compounds prevent the
formation of microtubules. This disruption triggers the mitotic spindle assembly checkpoint,
leading to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis.

4 Cancer Cell )
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on B-Tubulin
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Caption: Pathway for tubulin polymerization inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b130799?utm_src=pdf-body-img
https://www.benchchem.com/product/b130799?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/trade/e-methyl-3-4-formylphenyl-acry-id3523333.html
https://www.netascientific.com/fine-chemicals/ast-d77689-1g
https://www.sjzchem-pharm.com/shop/gen-in-da003c0r-e-methyl-3-4-formylphenyl-acrylate-60252
https://pubchem.ncbi.nlm.nih.gov/compound/methyl-_2E_-3-_4-chloro-2-formylphenyl_acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/methyl-_2E_-3-_4-chloro-2-formylphenyl_acrylate
https://www.rsc.org/suppdata/ob/c2/c2ob25462j/c2ob25462j.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3051619/
https://www.researchgate.net/publication/263208650_Methyl_E-3-2-formyl-phen-oxyacrylate
https://www.researchgate.net/publication/374571839_Novel_Acrylate-Based_Derivatives_Design_Synthesis_Antiproliferative_Screening_and_Docking_Study_as_Potential_Combretastatin_Analogues
https://pmc.ncbi.nlm.nih.gov/articles/PMC10402871/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10402871/
https://www.benchchem.com/product/b130799#commercial-suppliers-of-e-methyl-3-4-formylphenyl-acrylate
https://www.benchchem.com/product/b130799#commercial-suppliers-of-e-methyl-3-4-formylphenyl-acrylate
https://www.benchchem.com/product/b130799#commercial-suppliers-of-e-methyl-3-4-formylphenyl-acrylate
https://www.benchchem.com/product/b130799#commercial-suppliers-of-e-methyl-3-4-formylphenyl-acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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